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Compound of Interest

Compound Name: Diiododifluoromethane

Cat. No.: B073701

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the emerging use of
diiododifluoromethane (CF:I2) in the synthesis of novel fluorinated polymers. While not a
conventional monomer for high molecular weight polymers, CFzlz serves as a valuable building
block for introducing difluoromethylene (-CF2-) units into polymer backbones through
specialized polymerization techniques. This document details the primary synthetic route, iodo-
ene polymerization, and provides relevant protocols and data.

Introduction to Diiododifluoromethane in Polymer
Synthesis

Diiododifluoromethane is a versatile reagent in organic synthesis, and its application in
polymer chemistry is a growing area of interest. The presence of two iodine atoms allows for
sequential reactions, making it a useful component in step-growth polymerizations and as a
chain transfer agent in certain radical polymerizations. The primary application highlighted in
recent research is its use in iodo-ene polymerization with dienes to produce semifluorinated
polymers. These materials are of interest for their unique properties, including thermal stability,
chemical resistance, and low surface energy, which are valuable in various applications, from
advanced coatings to biomedical devices.
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lodo-Ene Polymerization of Diiododifluoromethane
with Dienes

lodo-ene polymerization is a type of polyaddition reaction that proceeds via a radical
mechanism. In this process, the carbon-iodine bonds of diiododifluoromethane are
homolytically cleaved to generate radicals that add across the double bonds of a diene
monomer. This process can be initiated thermally or photochemically. A notable advantage of
this method is its tolerance to oxygen and water, offering a more robust and accessible route to
fluorinated polymers compared to traditional methods that often require stringent anhydrous

and anaerobic conditions.

A key initiator system for this polymerization is sodium dithionite (Naz=S20a4), which allows the
reaction to proceed under mild conditions. This method has been successfully employed to
synthesize high molecular weight polymers with significant fluorine content.

Logical Relationship of lodo-Ene Polymerization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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